Cas no 1388044-33-4 (1H-Benzotriazole, 6-bromo-7-chloro-)

• Product Name: 1H-Benzotriazole, 6-bromo-7-chloro-
• CAS No: 1388044-33-4
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• CID: 6506811
• Update Time: 2026-03-11

1H-Benzotriazole, 6-bromo-7-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole, 6-bromo-7-chloro-

• Inchi： 1S/C6H3BrClN3/c7-3-1-2-4-6(5(3)8)10-11-9-4/h1-2H,(H,9,10,11)
• InChI Key： GGOXXPSZPVVKME-UHFFFAOYSA-N
• SMILES： N1C2=C(Cl)C(Br)=CC=C2N=N1

Experimental Properties

• Density: 1.996±0.06 g/cm3(Predicted)
• Boiling Point: 453.6±25.0 °C(Predicted)
• pka: 5.86±0.40(Predicted)

Additional information on 1H-Benzotriazole, 6-bromo-7-chloro-

1H-Benzotriazole, 6-bromo-7-chloro- (CAS No. 1388044-33-4): A Comprehensive Overview in Modern Chemical Biology

The compound 1H-Benzotriazole, 6-bromo-7-chloro- (CAS No. 1388044-33-4) represents a significant advancement in the field of chemical biology, particularly in the development of novel pharmaceutical agents and bioactive molecules. This heterocyclic compound, characterized by its bromo and chloro substituents on the benzotriazole core, has garnered considerable attention due to its unique structural and functional properties. The strategic placement of these halogen atoms enhances its reactivity and potential applications in medicinal chemistry and drug discovery.

In recent years, the exploration of benzotriazole derivatives has expanded dramatically, driven by their versatile biological activities. The presence of both bromine and chlorine atoms in 1H-Benzotriazole, 6-bromo-7-chloro- (CAS No. 1388044-33-4) makes it a valuable intermediate in synthetic chemistry, enabling further functionalization and derivatization to create more complex molecules. This compound has been extensively studied for its potential role in inhibiting various enzymatic pathways and targeting specific biological receptors.

One of the most compelling aspects of this compound is its utility in the development of small-molecule inhibitors. Researchers have leveraged its structural framework to design molecules that interact with proteins involved in cancer, inflammation, and infectious diseases. The bromo and chloro substituents provide excellent handles for further chemical modifications, allowing for the creation of highly specific inhibitors with enhanced potency and selectivity. For instance, studies have demonstrated its efficacy in modulating kinases and other critical targets implicated in metabolic disorders.

The synthesis of 1H-Benzotriazole, 6-bromo-7-chloro- (CAS No. 1388044-33-4) involves a series of well-established organic reactions, including halogenation and cyclization processes. The precise control over reaction conditions is essential to achieve high yields and purity, which are critical for pharmaceutical applications. Advances in synthetic methodologies have enabled more efficient and sustainable production methods, reducing the environmental impact while maintaining the integrity of the final product.

Recent research has highlighted the compound's potential in therapeutic applications beyond traditional drug targets. For example, studies have shown that derivatives of this benzotriazole scaffold exhibit significant antimicrobial properties, making them promising candidates for treating resistant bacterial infections. The halogen atoms contribute to increased lipophilicity, facilitating better cell membrane penetration and improving bioavailability—a crucial factor for drug efficacy.

The role of computational chemistry in optimizing the properties of 1H-Benzotriazole, 6-bromo-7-chloro- (CAS No. 1388044-33-4) cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying optimal conformations for drug-like molecules. By integrating experimental data with computational insights, researchers can accelerate the discovery process and reduce costs associated with traditional trial-and-error approaches.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its ability to form stable complexes with metals makes it a candidate for developing novel catalysts and luminescent materials. The bromo and chloro substituents can be selectively removed or modified to tailor the material's properties for specific applications, such as sensors or optoelectronic devices.

The safety profile of 1H-Benzotriazole, 6-bromo-7-chloro- (CAS No. 1388044-33-4) is another critical consideration in its development and use. While preliminary studies suggest low toxicity at moderate concentrations, further research is needed to fully understand its long-term effects. Regulatory agencies require comprehensive toxicological assessments before approving any new compounds for therapeutic use, ensuring that they meet stringent safety standards.

The future prospects for this benzotriazole derivative are promising, with ongoing research exploring new synthetic routes and applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into viable clinical candidates. By leveraging interdisciplinary approaches—combining organic chemistry, biochemistry, pharmacology, and computational science—scientists can unlock the full potential of this versatile molecule.

In conclusion, 1H-Benzotriazole, 6-bromo-7-chloro- (CAS No. 1388044-33-4) stands as a testament to the ingenuity of modern chemical biology. Its unique structure and functional properties make it a valuable tool for drug discovery and material science alike. As research continues to uncover new applications and optimize its synthesis, this compound will undoubtedly play a pivotal role in advancing therapeutic interventions and technological innovations.